![molecular formula C13H11N3O4 B053905 4-Amino-2-nitrodiphenylamine-2'-carboxylic acid CAS No. 117907-43-4](/img/structure/B53905.png)
4-Amino-2-nitrodiphenylamine-2'-carboxylic acid
Overview
Description
4-Amino-2-nitrodiphenylamine-2'-carboxylic acid is a compound of interest in the field of organic chemistry, known for its relevance in material science and biochemistry. It serves as a fundamental building block for various chemical reactions and properties exploration.
Synthesis Analysis
The synthesis of derivatives similar to this compound, such as 6-Amino-7-chloro-2-(2-hydroxyphenyl)-2H-benzotriazole-4-carboxylic acid, involves processes that enable the obtainment of analogs containing chlorine and nitro groups. These processes facilitate further chemical transformations leading to a wide array of derivatives with varying luminescence and complex-forming properties (Vasin, V. S., Koldaeva, T. Y., & Perevalov, V., 2013).
Molecular Structure Analysis
The molecular and crystal structure analyses of similar compounds, like 2-Amino-4-Nitrobenzoic Acid, reveal how specific synthons and hydrogen bonding patterns play crucial roles in their structural configuration. This type of analysis is crucial for understanding the physical and chemical behavior of the compounds under various conditions (Wardell, J., & Tiekink, E., 2011).
Chemical Reactions and Properties
The chemical properties of this compound derivatives are highlighted by their ability to undergo a range of reactions, leading to the synthesis of dyes and other compounds with varying light fastness and color properties. This versatility is a key attribute of the compound's chemical nature (Peters, A. T., 1976).
Physical Properties Analysis
The physical properties, such as crystallization patterns and molecular conformation, are essential for understanding the compound's behavior in different environments and its potential applications in materials science. Studies on related compounds have provided insights into the robust nature of specific synthons and their impact on the compound's physical characteristics (Kennedy, A., & Moraes, L. S. D., 2016).
Scientific Research Applications
Material Science and Biochemistry :
- The 2,2,6,6-tetramethylpiperidine-1-oxyl-4-amino-4-carboxylic acid is utilized as a β-turn and 310/α-helix inducer in peptides and as a rigid electron spin resonance probe and fluorescence quencher, proving effective in both material science and biochemistry (Toniolo et al., 1998).
Synthesis and Chemical Transformations :
- Derivatives of this compound, containing chlorine and nitro groups, have been synthesized for the study of their luminescence and complex-forming properties (Vasin et al., 2013).
Environmental Science :
- In environmental science, the degradation of related compounds like 2,4-dinitrodiphenylamine in sediment-water environments involves 4-amino-2-nitrodiphenylamine as an intermediate (Drzyzga et al., 1995).
Dye Synthesis for Synthetic Polymer Fibers :
- It is used in the synthesis of dyes for synthetic polymer fibers, offering bordeaux to violet-blue shades (Peters, 1976).
Catalyst in Asymmetric Michael Additions :
- Homochiral methyl 4-aminopyrrolidine-2-carboxylates, related to 4-amino-2-nitrodiphenylamine, act as catalysts in asymmetric Michael additions of ketones to nitroalkenes (Ruiz-Olalla et al., 2015).
Photocleavage in Biochemical Applications :
- Studies on the photocleavage of 1-acyl-7-nitroindolines, which can be used as photolabile precursors in biochemical applications, indicate the effects of substituents like 4-amino-2-nitrodiphenylamine on photolysis efficiency (Papageorgiou & Corrie, 2000).
Catalysis in Chemical Synthesis :
- In chemical synthesis, it is used as an intermediate in the palladium-catalyzed carbonylation of nitrobenzene to methyl phenylcarbamate (Gasperini et al., 2003).
Synthesis of Novel Aromatic Polyamines :
- It has been used in the synthesis of novel aromatic polyamines with applications in electrochemical properties and electrochromic behaviors (Liou & Lin, 2009).
Biological and Medicinal Chemistry :
- Its derivatives have been studied for their antimicrobial and cytotoxic activities in biological and medicinal applications (Aiyelabola et al., 2017).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-(4-amino-2-nitroanilino)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3O4/c14-8-5-6-11(12(7-8)16(19)20)15-10-4-2-1-3-9(10)13(17)18/h1-7,15H,14H2,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YESOPQNVGIQNEV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)NC2=C(C=C(C=C2)N)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70151952 | |
Record name | 4-Amino-2-nitrodiphenylamine-2'-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70151952 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
117907-43-4 | |
Record name | 2-[(4-Amino-2-nitrophenyl)amino]benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=117907-43-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Amino-2-nitrodiphenylamine-2'-carboxylic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0117907434 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Amino-2-nitrodiphenylamine-2'-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70151952 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-AMINO-2-NITRODIPHENYLAMINE-2'-CARBOXYLIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/GZJ1P1FS40 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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